Cas no 21803-11-2 (1H-Pyrazole-4,5-dicarboxylicacid, 1,3-bis(trimethylstannyl)-, 4,5-dimethyl ester)

• Product name: 1H-Pyrazole-4,5-dicarboxylicacid, 1,3-bis(trimethylstannyl)-, 4,5-dimethyl ester
• CAS No: 21803-11-2
• MF: C₁₃H₂₄N₂O₄Sn₂
• MW: 509.760662078857
• CID: 289870
• PubChem ID: 331601

1H-Pyrazole-4,5-dicarboxylicacid, 1,3-bis(trimethylstannyl)-, 4,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4,5-dicarboxylicacid, 1,3-bis(trimethylstannyl)-, 4,5-dimethyl ester
• dimethyl 2,5-bis(trimethylstannyl)pyrazole-3,4-dicarboxylate
• AC1L79EH
• NSC325301
• NSC-325301
• DTXSID00318051
• 21803-11-2

• Inchi： InChI=1S/C7H7N2O4.6CH3.2Sn/c1-12-6(10)4-3-8-9-5(4)7(11)13-2;;;;;;;;/h1-2H3,(H,8,9,10,11);6*1H3;;/q;;;;;;;;+1/p-1
• InChI Key： YXHLKVPTYJRJQL-UHFFFAOYSA-M
• SMILES： COC(C1=C(C(OC)=O)N([Sn](C)(C)C)N=C1[Sn](C)(C)C)=O

Computed Properties

• Exact Mass: 495.98372
• Monoisotopic Mass: 511.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Boiling Point: 392.6°Cat760mmHg
• Flash Point: 191.2°C
• PSA: 79.59
• LogP: 1.68450